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Compound of Interest

Compound Name: Isopropylamine hydrochloride

Cat. No.: B099802

For researchers, scientists, and professionals in drug development, precise communication is
paramount. The consistent and accurate naming of chemical compounds is a cornerstone of
this clarity. This technical guide provides a detailed overview of the synonyms, nomenclature,
and key identifiers for Isopropylamine hydrochloride, a compound frequently utilized in
organic synthesis and pharmaceutical development.

Core ldentification:

Chemical Name: Isopropylamine hydrochloride

CAS Number: 15572-56-2[1][2][3][41[516][71[8][°]

Molecular Formula: CsH1oCIN[1][3][4][6][7]

Molecular Weight: 95.57 g/mol [1][4][5][8]

Table of Synonyms and Identifiers

To facilitate easy reference and comparison, the various names and identifiers for
Isopropylamine hydrochloride found in chemical literature are summarized below. This data
has been compiled from numerous chemical databases and supplier information.
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Category

Synonyml/identifier

Source/Reference

IUPAC Name

propan-2-

amine;hydrochloride[4]

PubChem

2-propanamine hydrochloride

Sigma-Aldrich

propan-2-ylazanium
chloride[10]

PubChem

Common Synonyms

2-Aminopropane
hydrochloride[1][5][6]

ChemicalBook, Apollo
Scientific, Santa Cruz

Biotechnology, Guidechem

Isopropylammonium
chloride[1][2][3][6][71[8][9]

ChemicalBook, CymitQuimica,
CAS Database, NIST
WebBook, TCI

Propan-2-amine
hydrochloride[1][2][6]

ChemicalBook, Apollo
Scientific, CymitQuimica,

Guidechem

Monoisopropylamine
hydrochloride[2][3][6]

CymitQuimica, CAS Database,
Guidechem

iso-Propylamine
hydrochloride[2][6]

CymitQuimica, Guidechem

Isopropylamine HCI[1]

ChemicalBook

Propan-2-ylamine HCI[1]

ChemicalBook

Other Identifiers

EINECS Number: 239-629-2[3]

[6]

CAS Database, Guidechem

MDL Number:
MFCDO00050705[1]

ChemicalBook, Apollo
Scientific

PubChem CID: 6432137[4][6]

PubChem, Guidechem
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InChl:
INChl=1S/C3H9N.CIH/c1-
3(2)4:/h3H,4H2,1-2H3;1H[2][3]
[41[6][7]

CymitQuimica, Sigma-Aldrich,

CAS Database, PubChem,
Guidechem, NIST WebBook

InChlKey:
ISYORFGKSZLPNW-
UHFFFAOYSA-N[2][4][6][7]

CymitQuimica, Sigma-Aldrich,

PubChem, Guidechem, NIST
WebBook

Canonical SMILES:
CC(C)N.CI[6]

Guidechem

Relationship Between Synonyms

The following diagram illustrates the hierarchical and synonymous relationships between the
various names for Isopropylamine hydrochloride. The primary CAS number serves as the

central identifier, linking all alternative nomenclature.
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Nomenclature relationships for Isopropylamine hydrochloride.

Experimental Protocols
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A comprehensive search of the general chemical literature did not yield detailed, standalone
experimental protocols for the synthesis, purification, or analysis of Isopropylamine
hydrochloride. Such procedures are typically embedded within broader synthetic routes in
patents and scholarly articles and may require access to specialized chemical databases for
detailed extraction. Researchers are advised to consult primary research articles and patents
that cite the use of this compound for specific experimental details relevant to their application.

General Synthetic Approach:

Isopropylamine hydrochloride is typically prepared through the reaction of isopropylamine
with hydrochloric acid. Isopropylamine itself can be synthesized by the reaction of isopropyl
alcohol with ammonia over a catalyst.[11]

e (CHs3)2CHOH + NHs — (CHs)2CHNH: + H20 (Synthesis of Isopropylamine)
e (CHs3)2CHNHz2 + HCI - (CHs)2CHNHs*Cl~ (Formation of Isopropylamine hydrochloride)

This represents a standard acid-base neutralization reaction to form the amine salt. The
resulting hydrochloride salt often exhibits improved stability and handling characteristics
compared to the free amine.

This guide provides a foundational understanding of the nomenclature associated with
Isopropylamine hydrochloride. For specific applications, researchers should always refer to
the primary literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Nomenclature of
Isopropylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099802#synonyms-for-isopropylamine-hydrochloride-
in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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